Cas no 1005108-49-5 (ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate)

• Product Name: ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate
• CAS No: 1005108-49-5
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 6245392
• PubChem ID: 2956881
• Update Time: 2025-10-30

ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate
• AKOS002558552
• SR-01000278262-1
• ethyl 2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-5-methyl-3-thiophenecarboxylate
• ethyl 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-5-methylthiophene-3-carboxylate
• AKOS002311376
• HMS2399E07
• NCGC00057801-02
• ethyl 2-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)-5-methylthiophene-3-carboxylate
• F1751-0012
• SMR000076966
• SR-01000278262
• MLS000063996
• 1005108-49-5
• CHEMBL1464849
• AKOS016319349

• Inchi： 1S/C17H17NO4S/c1-3-22-17(21)11-6-8(2)23-16(11)18-14(19)12-9-4-5-10(7-9)13(12)15(18)20/h4-6,9-10,12-13H,3,7H2,1-2H3
• InChI Key： OYDZKIGZTJETQI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=O)OCC)=C1N1C(C2C3C=CC(C3)C2C1=O)=O

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate (CAS No. 1005108-49-5)

The compound ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate (CAS No. 1005108-49-5) is a highly specialized chemical entity with a unique molecular structure. Its tricyclic core and thiophene carboxylate moiety make it a subject of interest in pharmaceutical and materials science research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

One of the most intriguing aspects of this compound is its azatricyclic framework, which is rare in naturally occurring molecules. This structural feature has sparked discussions in the scientific community about its potential role in targeted therapy and enzyme modulation. Recent studies have highlighted its relevance in medicinal chemistry, where it is being investigated for its ability to interact with specific protein targets. The ethyl ester group in its structure also enhances its solubility, making it a viable candidate for formulation development.

In the context of green chemistry and sustainable synthesis, ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate has garnered attention due to its potential for low-toxicity intermediates. Researchers are exploring eco-friendly synthetic routes to produce this compound, aligning with the global push toward environmentally benign processes. This aligns with the growing demand for sustainable pharmaceuticals and green alternatives in industrial applications.

The compound's thiophene derivative nature also places it at the intersection of organic electronics and material science. Thiophene-based compounds are known for their conductive properties, and this derivative could contribute to advancements in flexible electronics or organic photovoltaics. With the rise of wearable technology and next-generation displays, such materials are in high demand.

From a regulatory perspective, CAS No. 1005108-49-5 is not classified as a hazardous substance, which simplifies its handling and storage in laboratory settings. However, researchers are advised to follow standard safety protocols when working with this compound, given its complex structure. The lack of restrictive classifications makes it accessible for academic and industrial research, further driving its popularity in chemical innovation.

In summary, ethyl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-5-methylthiophene-3-carboxylate represents a fascinating case study in modern chemistry. Its multifaceted applications—from drug development to advanced materials—highlight its versatility. As scientific inquiry continues to evolve, this compound is poised to play a significant role in addressing some of the most pressing challenges in healthcare and technology.